molecular formula C12H8FNO3 B8355960 2-(1,3-Benzodioxol-5-yloxy)-6-fluoropyridine

2-(1,3-Benzodioxol-5-yloxy)-6-fluoropyridine

Cat. No.: B8355960
M. Wt: 233.19 g/mol
InChI Key: FAAKBQBCCPDIBY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(1,3-Benzodioxol-5-yloxy)-6-fluoropyridine is a useful research compound. Its molecular formula is C12H8FNO3 and its molecular weight is 233.19 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H8FNO3

Molecular Weight

233.19 g/mol

IUPAC Name

2-(1,3-benzodioxol-5-yloxy)-6-fluoropyridine

InChI

InChI=1S/C12H8FNO3/c13-11-2-1-3-12(14-11)17-8-4-5-9-10(6-8)16-7-15-9/h1-6H,7H2

InChI Key

FAAKBQBCCPDIBY-UHFFFAOYSA-N

Canonical SMILES

C1OC2=C(O1)C=C(C=C2)OC3=NC(=CC=C3)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To DMSO (5 mL) was added 5-hydroxy-1,3-benzodioxolane (1.09 g, 7.9 mmol), difluoropyridine (0.72 mL, 7.9 mmol), and cesium carbonate (2.62 g, 8.0 mmol). After heating at 50° C. for 18 hours, the reaction was partitioned with water and ethyl acetate. The organic layer was washed with water, brine, and dried (Na2SO4). The solvent was removed to give 2-(1,3-benzodioxol-5-yloxy)-6-fluoropyridine.
Quantity
1.09 g
Type
reactant
Reaction Step One
Quantity
0.72 mL
Type
reactant
Reaction Step One
Name
cesium carbonate
Quantity
2.62 g
Type
reactant
Reaction Step One
Name
Quantity
5 mL
Type
solvent
Reaction Step One

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